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Compound of Interest

Compound Name: 1,2,3-Tribromobenzene

Cat. No.: B042115

Essential Safety and Handling Guide for 1,2,3-
Tribromobenzene

This guide provides essential, procedural information for the safe handling and disposal of
1,2,3-Tribromobenzene (CAS No. 608-21-9) in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure operational safety and
proper environmental stewardship.

Hazard Identification and Physicochemical
Properties

1,2,3-Tribromobenzene is a solid organic compound that poses several health and
environmental risks. It is crucial to understand its properties and hazards before handling.

GHS Hazard Classification The substance is classified with the following hazards.
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Hazard Class Category Hazard Statement

Skin Corrosion / Irritation 2 H315: Causes skin irritation.[1]
Serious Eye Damage / Eye oA H319: Causes serious eye
Irritation irritation.[1]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[2][3]

Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment (Long-Term) with long lasting effects.[3]

Physicochemical Data Key physical and chemical properties are summarized below.

Property Value Reference
Molecular Formula CeH3Brs3 [11[4]
Molecular Weight 314.80 g/mol [1][4]
Appearance Colorless solid [5]

Melting Point 86 - 90 °C [4]

Boiling Point 274 - 276 °C [5]

Density 2.3 glcm3 [4]

Water Solubility Practically insoluble [5]

Log P (Octanol/Water) 4.22 [4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the most critical line of defense against exposure. The following
equipment is mandatory when handling 1,2,3-Tribromobenzene.
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Protection Type Minimum Requirement Standard

Chemical safety goggles OSHA 29 CFR 1910.133 or EN

Eye and Face .
and/or a full-face shield. 166.[6][7]

Chemical-resistant, impervious
Hand gloves (e.g., Butyl rubber, OSHA 29 CFR 1910.138.[2][8]
PVC).

Fully-buttoned laboratory coat.
Body An apron may be required for [2][3]

larger quantities.

Required if dust is generated
or ventilation is inadequate.

Respiratory Use a NIOSH/MSHA or EN OSHA 29 CFR 1910.134.[2][7]
149 approved respirator with

an appropriate particulate filter.

Operational Plan for Safe Handling

A systematic approach is essential to minimize risk during handling procedures.
Step 1: Preparation and Engineering Controls

o Ventilation: Always handle 1,2,3-Tribromobenzene inside a certified chemical fume hood to
control dust and vapor.[2][3][6]

o Emergency Equipment: Ensure an emergency eyewash station and safety shower are
immediately accessible.[2][6]

o Review SDS: Read the Safety Data Sheet (SDS) thoroughly before beginning work.
Step 2: Donning PPE

e Put on your lab coat, followed by safety goggles, and finally, gloves. This sequence ensures
that gloves remain clean for handling the chemical.

Step 3: Aliquoting and Transfer
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» Minimize Dust: Handle the solid carefully to avoid generating dust. Use a spatula for
transfers.

» Containment: Perform all transfers over a tray or containment surface to catch any spills.
e Sealing: Keep the primary container tightly closed when not in use.[2][6]
Step 4: Post-Handling Decontamination

o Clean Workspace: Wipe down the work area in the fume hood with an appropriate solvent
and then soap and water.

o Doffing PPE: Remove gloves first, followed by the lab coat and safety goggles.
e Hygiene: Wash hands thoroughly with soap and water after removing PPE.[6]

Emergency Procedures and First Aid

In case of accidental exposure or spill, follow these immediate actions.
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Exposure Route First Aid Protocol

Move the person to fresh air at once. If
breathing has stopped, perform artificial

Inhalation o _ _ _ _
respiration. Seek immediate medical attention.

[6]1°]

Immediately remove contaminated clothing.
) Wash the affected skin area promptly and
Skin Contact ) S
thoroughly with soap and water. If skin irritation

occurs, get medical advice.[2][6]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists,

seek medical attention.[2][6]

Do NOT induce vomiting. Clean the mouth with

water. Never give anything by mouth to an

Ingestion
unconscious person. Seek immediate medical
attention.[2][6]
Evacuate unnecessary personnel.[2] Wearing
full PPE, sweep up the spilled solid, minimizing
Spil dust generation, and place it into a labeled,

sealed container for hazardous waste disposal.
[2][6] Do not allow the chemical to enter drains

or the environment.[6][7]

Disposal Plan

Proper disposal is critical to prevent environmental contamination.
Step 1: Waste Characterization

e 1,2,3-Tribromobenzene is a halogenated organic solid.[10] It must be segregated from
other waste streams.
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Step 2: Containerization

o Collect all waste material (including contaminated PPE and cleaning materials) in a
dedicated, chemically compatible container.

e The container must be clearly labeled as "Hazardous Waste: 1,2,3-Tribromobenzene" and
include the appropriate hazard symbols.

Step 3: Storage and Disposal

o Store the sealed waste container in a designated, well-ventilated, and secure satellite
accumulation area.

» Arrange for disposal through your institution's licensed hazardous waste disposal service. Do
not dispose of it in regular trash or down the drain.[6]

Safe Handling and Disposal Workflow

The following diagram illustrates the logical steps for safely managing 1,2,3-Tribromobenzene
in the laboratory.
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Start: Plan to Handle
1,2,3-Tribromobenzene

1. Assess Hazards
- Review SDS
- Irritant (Skin, Eyes, Respiratory)
- Aquatic Toxin

;

2. Select & Don PPE
- Safety Goggles & Face Shield
- Chemical-Resistant Gloves
- Lab Coat
- Respirator (if needed)

3. Handling Operations
(In Chemical Fume Hood)

Incident Occurs?

Spill / Exposure Event
- Follow Emergency Procedures
- Administer First Aid

4. Decontamination
- Clean work area
- Doff PPE correctly

5. Waste Disposal
- Segregate as Halogenated
Organic Solid Waste
- Label & Seal Container

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,2,3-Tribromobenzene.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b042115?utm_src=pdf-body-img
https://www.benchchem.com/product/b042115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b042115?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Tribromobenzene
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1600%2F1600-9-X4.pdf
https://store.apolloscientific.co.uk/storage/msds/OR4123_msds.pdf
https://www.chemsrc.com/en/cas/608-21-9_896519.html
https://en.wikipedia.org/wiki/Tribromobenzene
https://www.fishersci.com/store/msds?partNumber=AAB2377806&productDescription=1+2+4-TRIBROMOBENZENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161080250&countryCode=US&language=en
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b042115#personal-protective-equipment-for-handling-1-2-3-tribromobenzene
https://www.benchchem.com/product/b042115#personal-protective-equipment-for-handling-1-2-3-tribromobenzene
https://www.benchchem.com/product/b042115#personal-protective-equipment-for-handling-1-2-3-tribromobenzene
https://www.benchchem.com/product/b042115#personal-protective-equipment-for-handling-1-2-3-tribromobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042115?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

